molecular formula C15H24N4O3 B1216597 1-Propyl-3-methyl-7-(5-hydroxyhexyl)xanthine CAS No. 56395-66-5

1-Propyl-3-methyl-7-(5-hydroxyhexyl)xanthine

Cat. No. B1216597
CAS RN: 56395-66-5
M. Wt: 308.38 g/mol
InChI Key: IRZCBLPIFWYWRG-UHFFFAOYSA-N
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Description

1-Propyl-3-methyl-7-(5-hydroxyhexyl)xanthine, also known as 1-Propyl-3-methyl-7-(5-hydroxyhexyl)xanthine, is a useful research compound. Its molecular formula is C15H24N4O3 and its molecular weight is 308.38 g/mol. The purity is usually 95%.
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properties

CAS RN

56395-66-5

Product Name

1-Propyl-3-methyl-7-(5-hydroxyhexyl)xanthine

Molecular Formula

C15H24N4O3

Molecular Weight

308.38 g/mol

IUPAC Name

7-(5-hydroxyhexyl)-3-methyl-1-propylpurine-2,6-dione

InChI

InChI=1S/C15H24N4O3/c1-4-8-19-14(21)12-13(17(3)15(19)22)16-10-18(12)9-6-5-7-11(2)20/h10-11,20H,4-9H2,1-3H3

InChI Key

IRZCBLPIFWYWRG-UHFFFAOYSA-N

SMILES

CCCN1C(=O)C2=C(N=CN2CCCCC(C)O)N(C1=O)C

Canonical SMILES

CCCN1C(=O)C2=C(N=CN2CCCCC(C)O)N(C1=O)C

synonyms

1-propyl-3-methyl-7-(5-hydroxyhexyl)xanthine
HWA 153
HWA-153

Origin of Product

United States

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